Cas no 894011-21-3 (1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea)

• Product Name: 1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• CAS No: 894011-21-3
• MF: C₂₀H₃₁N₅O₂
• MW: 373.49244427681
• CID: 5515139
• PubChem ID: 18564107
• Update Time: 2025-05-20

1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-ethylpiperazin-1-yl)propyl]-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• F2024-0242
• 894011-21-3
• 1-(3-(4-ethylpiperazin-1-yl)propyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• AKOS024622876
• 1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

• Inchi： 1S/C20H31N5O2/c1-2-23-11-13-24(14-12-23)10-6-9-21-20(27)22-17-15-19(26)25(16-17)18-7-4-3-5-8-18/h3-5,7-8,17H,2,6,9-16H2,1H3,(H2,21,22,27)
• InChI Key： OPLLDMITQUBIJF-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC=CC=1)NC(NCCCN1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 373.24777525g/mol
• Monoisotopic Mass: 373.24777525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

Comprehensive Overview of 1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea (CAS No. 894011-21-3)

The compound 1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea, identified by its CAS No. 894011-21-3, is a sophisticated organic molecule with significant potential in pharmaceutical research and development. Its intricate structure combines a urea backbone with 4-ethylpiperazine and 5-oxo-1-phenylpyrrolidine moieties, making it a subject of interest for medicinal chemists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. Researchers are increasingly focusing on compounds like 1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea due to their potential to modulate specific biological pathways. Its piperazine and pyrrolidinone components are frequently explored in drug design for their pharmacokinetic benefits, such as improved solubility and bioavailability.

The synthesis of CAS No. 894011-21-3 involves multi-step organic reactions, often leveraging amide coupling and N-alkylation techniques. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis, which align with global trends toward environmentally friendly practices. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and structural integrity.

One of the most searched questions in the field is: "What are the biomedical applications of piperazine derivatives?" This compound’s 4-ethylpiperazine segment positions it as a candidate for studying neurological disorders and inflammatory conditions, given piperazine’s prevalence in CNS-active drugs. Additionally, the 5-oxo-pyrrolidine moiety is associated with enzyme inhibition, sparking interest in its role as a protease or kinase modulator.

From an SEO perspective, keywords like "urea-based drug discovery", "piperazine pharmacology", and "pyrrolidinone synthesis" are highly relevant. These terms reflect user intent in academic and industrial research, where professionals seek insights into structure-activity relationships and lead optimization. By integrating these keywords naturally, this content enhances visibility while maintaining scientific rigor.

In conclusion, 1-3-(4-ethylpiperazin-1-yl)propyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea represents a compelling case study in modern drug development. Its structural complexity and functional diversity underscore its value in addressing unmet medical needs, particularly in the realms of neuropharmacology and enzyme-targeted therapies. As research progresses, this compound may emerge as a cornerstone in the next generation of bioactive molecules.